3-{[(2-chlorophenoxy)acetyl]amino}-N-propylbenzamide

• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol
• IUPAC Name: 3-[[2-(2-chlorophenoxy)acetyl]amino]-N-propylbenzamide
• InChI: InChI=1S/C18H19ClN2O3/c1-2-10-20-18(23)13-6-5-7-14(11-13)21-17(22)12-24-16-9-4-3-8-15(16)19/h3-9,11H,2,10,12H2,1H3,(H,20,23)(H,21,22)
• InChI Key: CDCATXUCWZAYET-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC(=CC=C1)NC(=O)COC2=CC=CC=C2Cl

Description

3-{[(2-chlorophenoxy)acetyl]amino}-N-propylbenzamide, also known as CAPB, is a synthetic compound that has been extensively studied for its potential application in scientific research. CAPB is a small molecule that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 3-{[(2-chlorophenoxy)acetyl]amino}-N-propylbenzamide is complex and involves multiple pathways. 3-{[(2-chlorophenoxy)acetyl]amino}-N-propylbenzamide has been shown to interact with ion channels, receptors, and enzymes, leading to changes in cellular signaling and gene expression. 3-{[(2-chlorophenoxy)acetyl]amino}-N-propylbenzamide has also been shown to induce oxidative stress and DNA damage, which can lead to apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-{[(2-chlorophenoxy)acetyl]amino}-N-propylbenzamide has a wide range of biochemical and physiological effects, including modulation of ion channels, inhibition of cancer cell growth, and induction of apoptosis. 3-{[(2-chlorophenoxy)acetyl]amino}-N-propylbenzamide has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases. Additionally, 3-{[(2-chlorophenoxy)acetyl]amino}-N-propylbenzamide has been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

3-{[(2-chlorophenoxy)acetyl]amino}-N-propylbenzamide has several advantages for use in lab experiments, including its high purity and stability, as well as its ability to modulate ion channels and induce apoptosis in cancer cells. However, there are also limitations to the use of 3-{[(2-chlorophenoxy)acetyl]amino}-N-propylbenzamide, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 3-{[(2-chlorophenoxy)acetyl]amino}-N-propylbenzamide, including the development of new drugs based on its structure, the identification of new targets for its action, and the exploration of its potential use in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of 3-{[(2-chlorophenoxy)acetyl]amino}-N-propylbenzamide and to determine its potential toxicity in vivo.
Conclusion:
In conclusion, 3-{[(2-chlorophenoxy)acetyl]amino}-N-propylbenzamide is a promising compound for scientific research, with potential applications in a variety of areas, including neuroscience, cancer research, and drug discovery. Its wide range of biochemical and physiological effects make it a valuable tool for investigating cellular signaling and gene expression. However, further research is needed to fully understand its mechanism of action and to determine its potential toxicity in vivo.

Synthesis Methods

The synthesis of 3-{[(2-chlorophenoxy)acetyl]amino}-N-propylbenzamide involves several steps, including the reaction of 2-chlorophenol with acetyl chloride to form 2-chloroacetophenone. This intermediate is then reacted with propylamine and benzoyl chloride to produce 3-{[(2-chlorophenoxy)acetyl]amino}-N-propylbenzamide. The synthesis of 3-{[(2-chlorophenoxy)acetyl]amino}-N-propylbenzamide has been optimized to produce high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

3-{[(2-chlorophenoxy)acetyl]amino}-N-propylbenzamide has been studied for its potential application in a variety of scientific research areas, including neuroscience, cancer research, and drug discovery. In neuroscience, 3-{[(2-chlorophenoxy)acetyl]amino}-N-propylbenzamide has been shown to modulate the activity of ion channels, which are critical for the transmission of nerve impulses. In cancer research, 3-{[(2-chlorophenoxy)acetyl]amino}-N-propylbenzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In drug discovery, 3-{[(2-chlorophenoxy)acetyl]amino}-N-propylbenzamide has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.